Cas no 81333-09-7 (4-PYRIMIDINECARBOXAMIDE, N-PHENYL-6-(PHENYLAMINO)-)

• Product name: 4-PYRIMIDINECARBOXAMIDE, N-PHENYL-6-(PHENYLAMINO)-
• CAS No: 81333-09-7
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 3313984

4-PYRIMIDINECARBOXAMIDE, N-PHENYL-6-(PHENYLAMINO)- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIMIDINECARBOXAMIDE, N-PHENYL-6-(PHENYLAMINO)-

• Inchi： 1S/C17H14N4O/c22-17(21-14-9-5-2-6-10-14)15-11-16(19-12-18-15)20-13-7-3-1-4-8-13/h1-12H,(H,21,22)(H,18,19,20)
• InChI Key： DYCHHIGFIDGJQW-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=CC=C2)=CC(C(NC2=CC=CC=C2)=O)=N1

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Melting Point: 216-217 °C(Solv: methanol (67-56-1))
• Boiling Point: 432.3±30.0 °C(Predicted)
• pka: 11.41±0.70(Predicted)